![molecular formula C19H14N4O2 B1417430 2-(5-oxo-3-phenyl-2,5-dihydro-1H-pyrazol-1-yl)-6-phenyl-4(3H)-pyrimidinone CAS No. 866019-63-8](/img/structure/B1417430.png)
2-(5-oxo-3-phenyl-2,5-dihydro-1H-pyrazol-1-yl)-6-phenyl-4(3H)-pyrimidinone
Overview
Description
The compound “2-(5-oxo-3-phenyl-2,5-dihydro-1H-pyrazol-1-yl)-6-phenyl-4(3H)-pyrimidinone” is a complex organic molecule. It contains a pyrazolone ring, which is a type of heterocyclic compound, and two phenyl groups, which are common in many organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be planar due to the presence of the aromatic phenyl groups and the conjugated system of the pyrazolone and pyrimidinone rings .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups .Scientific Research Applications
Synthesis and Antimicrobial Activity
The compound 2-(5-oxo-3-phenyl-2,5-dihydro-1H-pyrazol-1-yl)-6-phenyl-4(3H)-pyrimidinone and its derivatives have been synthesized and evaluated for various biological activities. S. Vijaya Laxmi, B. Suresh Kuarm, and B. Rajitha synthesized derivatives and assessed their antibacterial activity against multiple bacteria strains. The compounds exhibited moderate to good activity against the tested microorganisms, with some showing notable antifungal activity against Aspergillus niger (Laxmi et al., 2012).
Anticancer Activity
M. Ghorab, M. El-Gazzar, and M. Alsaid synthesized 4-aminoantipyrine-based pyrazolone derivatives bearing biologically active moieties and tested them as anticancer agents. These compounds exhibited significant anticancer activity against a human tumor breast cancer cell line MCF7, highlighting their potential as anticancer agents (Ghorab et al., 2014).
Antioxidant Activity
A. El‐Mekabaty synthesized compounds incorporating the pyrazolo[3,4-d]pyrimidin-4-one moiety and evaluated them as antioxidants. Two of the synthesized compounds demonstrated antioxidant activity comparable to ascorbic acid, indicating their potential as antioxidant agents (El‐Mekabaty, 2015).
Cytotoxicity and Enzymatic Activity
Raquib Alam et al. designed and synthesized novel compounds involving the pyrazolyl pyrazoline and pyrazolyl aminopyrimidine derivatives. These compounds were evaluated for their in vitro cytotoxicity against various human cancer cell lines, exhibiting moderate to good cytotoxicity and weak toxicity against normal cell lines. One compound, in particular, showed superior activity against the Hela cancer cell line, emphasizing its potential as an anticancer agent. Additionally, some derivatives were found to increase the reactivity of cellobiase, highlighting their potential enzymatic activity (Alam et al., 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(3-oxo-5-phenyl-1H-pyrazol-2-yl)-4-phenyl-1H-pyrimidin-6-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N4O2/c24-17-11-15(13-7-3-1-4-8-13)20-19(21-17)23-18(25)12-16(22-23)14-9-5-2-6-10-14/h1-12,22H,(H,20,21,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAHTWINWFXNTQL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)N(N2)C3=NC(=CC(=O)N3)C4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.